1-Chloro-3-ethoxypropan-2-one

• Molecular Formula: C5H9ClO2
• Molecular Weight: 136.58 g/mol
• IUPAC Name: 1-chloro-3-ethoxypropan-2-one
• InChI: InChI=1S/C5H9ClO2/c1-2-8-4-5(7)3-6/h2-4H2,1H3
• InChI Key: GRKKNKUHYNPYKG-UHFFFAOYSA-N
• Canonical SMILES: CCOCC(=O)CCl

Description

1-Chloro-3-ethoxypropan-2-one (C₅H₉ClO₂, molecular weight 136.58 g/mol) is a chlorinated ketone with an ethoxy substituent at the third carbon position. Its structure combines a reactive α-chloroketone moiety with an ether group, making it a versatile intermediate in organic synthesis.

Comparison with Similar Compounds

1-Chloro-3-(3-chlorophenyl)propan-2-one

• Structure : Replaces the ethoxy group with a 3-chlorophenyl substituent (C₉H₈Cl₂O, molecular weight 203.07 g/mol).
• Key Properties :
  • Density: 1.275 ± 0.06 g/cm³ (predicted).
  • Boiling Point: 90–93 °C at 0.22–0.25 Torr .
• Applications: Likely used in pharmaceuticals or agrochemicals due to its aromatic chlorination.

Allyl Chloride (3-Chloro-1-propene)

• Key Properties :
  • Purity: >97%, with impurities like hexa-1,5-diene.
  • Reactivity: The allylic chlorine and double bond make it highly reactive in SN2 substitutions and polymerization.
• Functional Differences :
  • Lacks the ketone and ethoxy groups, leading to divergent reactivity (e.g., electrophilic additions vs. nucleophilic acyl substitutions).
  • Applications: Industrial precursor for epichlorohydrin and plastics.

1-Chloro-2-methyl-2-propanol

• Structure : A chlorinated secondary alcohol (C₄H₉ClO, molecular weight 108.57 g/mol) .
• Key Properties :
  • Safety: Requires immediate decontamination upon skin/eye contact due to irritancy.
• Applications: Intermediate in surfactants or pharmaceuticals.

1-(3-Chloro-2-thienyl)-3-(dimethylamino)-2-propen-1-one

• Structure: A thienyl-substituted enone (C₉H₁₀ClNOS, molecular weight 223.70 g/mol) .
• Functional Differences: The thienyl group and conjugated enone system enable electronic delocalization, altering UV-Vis absorption and reactivity in cycloadditions. Applications: Potential use in optoelectronics or as a ligand in catalysis.

Data Table: Comparative Properties

Compound	Molecular Formula	Molecular Weight (g/mol)	Boiling Point (°C)	Density (g/cm³)	Key Functional Groups
1-Chloro-3-ethoxypropan-2-one	C₅H₉ClO₂	136.58	N/A	N/A	Chloroketone, Ether
1-Chloro-3-(3-chlorophenyl)propan-2-one	C₉H₈Cl₂O	203.07	90–93 (low pressure)	1.275	Chloroketone, Aromatic Cl
Allyl Chloride	C₃H₅Cl	76.53	45–46	0.938	Chloroalkene
1-Chloro-2-methyl-2-propanol	C₄H₉ClO	108.57	N/A	N/A	Chloroalcohol
1-(3-Chloro-2-thienyl)-propen-1-one	C₉H₁₀ClNOS	223.70	N/A	N/A	Thienyl, Enone, Amine

Research Findings and Trends

• Reactivity : The α-chloroketone in 1-Chloro-3-ethoxypropan-2-one facilitates nucleophilic substitutions, similar to other chloroketones. However, the ethoxy group may stabilize intermediates via resonance, a feature absent in allyl chloride or chlorophenyl analogs .
• Safety: Chlorinated compounds like 1-Chloro-2-methyl-2-propanol require rigorous handling protocols (e.g., immediate decontamination), suggesting similar precautions for 1-Chloro-3-ethoxypropan-2-one .